Cas no 17435-19-7 (9(10H)-Acridinethione,10-methyl-)
17435-19-7 structure
Product Name:9(10H)-Acridinethione,10-methyl-
CAS No:17435-19-7
MF:C14H11NS
MW:225.308841943741
CID:236728
PubChem ID:327442
Update Time:2025-04-19
9(10H)-Acridinethione,10-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 9(10H)-Acridinethione,10-methyl-
- 10-methylacridine-9-thione
- 10-methyl thioacridine-9-one
- 10-Methyl-9(10H)-acridanthion
- 10-Methyl-9(10H)-acridinethione
- 10-methyl-9(10H)-thioacridone
- 10-methyl-9-acridinethione
- AC1L70IB
- Ambcb5116911
- N-methylacridine-9-thione
- N-Methylthioacridone
- NSC302575
- CHEMBL2004316
- 10-Methyl-9(10H)-acridinethione #
- 17435-19-7
- DTXSID40316354
- NCI60_002554
- SCHEMBL4162159
- CKLXEMOWJOCGGZ-UHFFFAOYSA-N
- NSC-302575
-
- Inchi: 1S/C14H11NS/c1-15-12-8-4-2-6-10(12)14(16)11-7-3-5-9-13(11)15/h2-9H,1H3
- InChI Key: CKLXEMOWJOCGGZ-UHFFFAOYSA-N
- SMILES: S=C1C2C=CC=CC=2N(C)C2C=CC=CC=21
Computed Properties
- Exact Mass: 225.06133
- Monoisotopic Mass: 225.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 35.3Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 367.6°Cat760mmHg
- Flash Point: 176.1°C
- Refractive Index: 1.725
- PSA: 3.24
9(10H)-Acridinethione,10-methyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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